Cas no 1342561-06-1 (2-(ethylamino)methylpyrimidin-4-amine)

• Product Name: 2-(ethylamino)methylpyrimidin-4-amine
• CAS No: 1342561-06-1
• MF: C₇H₁₂N₄
• MW: 152.196980476379
• CID: 6288684
• PubChem ID: 64439057
• Update Time: 2025-05-19

2-(ethylamino)methylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-(ethylamino)methylpyrimidin-4-amine
• 1342561-06-1
• 2-[(ethylamino)methyl]pyrimidin-4-amine
• AKOS013762531
• EN300-1462287

• Inchi： 1S/C7H12N4/c1-2-9-5-7-10-4-3-6(8)11-7/h3-4,9H,2,5H2,1H3,(H2,8,10,11)
• InChI Key： YPTNWKICLQFSKN-UHFFFAOYSA-N
• SMILES： N(CC)CC1N=CC=C(N)N=1

Computed Properties

• Exact Mass: 152.106196400g/mol
• Monoisotopic Mass: 152.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 63.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Aminopyrimidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Aminopyrimidines and derivatives

Additional information on 2-(ethylamino)methylpyrimidin-4-amine

2-(Ethylamino)methylpyrimidin-4-amine (CAS No. 1342561-06-1): A Comprehensive Overview

The compound 2-(ethylamino)methylpyrimidin-4-amine (CAS No. 1342561-06-1) is a fascinating organic molecule with a unique structure and diverse applications in various fields of chemistry and materials science. This compound belongs to the class of pyrimidine derivatives, which are well-known for their significant roles in biological systems and advanced materials. The molecule's structure consists of a pyrimidine ring with an ethylamino group attached at the 2-position and an amino group at the 4-position, making it a versatile building block for further chemical modifications.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 2-(ethylamino)methylpyrimidin-4-amine and its derivatives, opening new avenues for exploring their properties and potential applications. Researchers have focused on understanding the electronic properties, reactivity, and stability of this compound, which are critical for its use in various industrial and academic settings. For instance, studies have shown that the presence of the ethylamino group significantly influences the molecule's solubility and reactivity, making it suitable for applications in pharmaceuticals and agrochemicals.

In the field of drug discovery, 2-(ethylamino)methylpyrimidin-4-amine has gained attention as a potential lead compound for developing novel therapeutic agents. Its ability to interact with biological targets such as enzymes and receptors has been extensively studied. Recent research highlights its role in inhibiting key enzymes involved in metabolic pathways, offering promising leads for treating metabolic disorders. Additionally, its structural flexibility allows for further functionalization, enabling the creation of more potent and selective drug candidates.

The application of 2-(ethylamino)methylpyrimidin-4-amine extends beyond pharmacology into materials science. Its pyrimidine core is known to exhibit interesting optical and electronic properties, making it a valuable component in the development of advanced materials such as organic semiconductors and light-emitting diodes (LEDs). Recent studies have demonstrated that incorporating this compound into polymer blends can enhance the material's conductivity and stability, paving the way for its use in next-generation electronic devices.

Moreover, 2-(ethylamino)methylpyrimidin-4-amine has shown potential in catalysis, where it can act as a ligand or a catalyst itself in various organic transformations. Its ability to coordinate with metal ions makes it an attractive candidate for designing homogeneous catalysts for reactions such as hydrogenation and oxidation. Recent breakthroughs in asymmetric catalysis have further highlighted its utility in producing enantiomerically enriched compounds, which are crucial for drug development.

In conclusion, 2-(ethylamino)methylpyrimidin-4-amine (CAS No. 1342561-06-1) is a multifaceted compound with a wide range of applications across different disciplines. Its unique structure, coupled with recent advancements in synthetic methods and material science, positions it as a key player in future innovations. As research continues to uncover its full potential, this compound is expected to contribute significantly to both academic advancements and industrial applications.